2-(1-Methyl-1H-pyrrol-2-yl)ethanamine
Cat. No. B1583014
CAS No.:
83732-75-6
M. Wt: 124.18 g/mol
InChI Key: ITFDYXKCBZEBDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05593993
Procedure details
An isothiocyanate of 2-(2-aminoethyl)-1-methylpyrrole was prepared according to Ann 657, 104-107 (1962). 1H-NMR (CDCl3) δ2.95 (t, 2H), 3.55 (s, 1H), 3.65 (t, 2H), 5.9-5.95 (m, 1H), 6.05 (t, 1H), 6.55 (t, 1H). This isothiocyanate was dissolved in DMF (4 ml). To this solution was added 200 mg (2 mmol) of 2-aminothiazole and the solution was heated at 100° C. for about 16 h. EtOAc was added and the organic phase was washed with sat. NH4Cl-solution and brine. After drying (Na2SO4), the product was purified on a silica gel column, using EtOAc/Hexane 1:1, as eluent. This gave almost pure titled product. Recrystallization from toluene/hexanes gave 150 mg of the titled product.
Name
Name
Identifiers
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REACTION_CXSMILES
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[N-:1]=[C:2]=[S:3].NC1S[CH:7]=[CH:8][N:9]=1.CCO[C:13]([CH3:15])=O.[CH3:16][N:17]([CH:19]=O)[CH3:18]>>[N-:1]=[C:2]=[S:3].[NH2:9][CH2:8][CH2:7][C:19]1[N:17]([CH3:18])[CH:16]=[CH:13][CH:15]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N-]=C=S
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Name
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Quantity
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4 mL
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Type
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reactant
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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200 mg
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Type
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reactant
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Smiles
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NC=1SC=CN1
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CCOC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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the organic phase was washed with sat. NH4Cl-solution and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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After drying (Na2SO4)
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CUSTOM
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Type
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CUSTOM
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Details
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the product was purified on a silica gel column
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Outcomes
Product
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Name
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Type
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product
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Smiles
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[N-]=C=S
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Name
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Type
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product
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Smiles
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NCCC=1N(C=CC1)C
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Name
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Type
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product
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Smiles
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
